molecular formula C18H28O4 B1658711 1-(3,4-Dimethoxyphenyl)-5-hydroxydecan-3-one CAS No. 61914-52-1

1-(3,4-Dimethoxyphenyl)-5-hydroxydecan-3-one

Cat. No. B1658711
CAS RN: 61914-52-1
M. Wt: 308.4
InChI Key: CTGAPJBPSCUFRO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methylgingerol is a dimethoxybenzene.
1-(3,4-Dimethoxyphenyl)-5-hydroxydecan-3-one is a natural product found in Zingiber officinale with data available.

Scientific Research Applications

Corrosion Inhibition

1-(3,4-Dimethoxyphenyl)-5-hydroxydecan-3-one and related compounds have shown potential in corrosion inhibition. Spirocyclopropane derivatives, including compounds with 3,4-dimethoxyphenyl components, have been studied for their effectiveness in protecting mild steel in acidic environments. These inhibitors demonstrate adsorption onto the iron surface, contributing to their protective properties against corrosion (Chafiq et al., 2020).

Photophysical Properties

The study of photophysical properties of compounds such as 1-(3,4-Dimethoxyphenyl)-5-hydroxydecan-3-one is another area of research. These compounds have been synthesized and analyzed for their photophysical characteristics, including absorption and emission spectra, in various solvents. This research aids in understanding the solvatochromic properties and potential applications in fluorescence-based technologies (Asiri et al., 2017).

Antioxidant Activity

The antioxidant activity of methoxy- and hydroxyl-substituted 2'-aminochalcones, which include compounds structurally related to 1-(3,4-Dimethoxyphenyl)-5-hydroxydecan-3-one, has been explored. These compounds have been synthesized and tested in vitro for their free radical scavenging ability, indicating their potential in antioxidant applications (Sulpizio et al., 2016).

Anti-Cancer Activity

Compounds containing the 3,4-dimethoxyphenyl moiety, similar to 1-(3,4-Dimethoxyphenyl)-5-hydroxydecan-3-one, have been synthesized and evaluated for their anti-cancer activity. These studies have shown that certain modifications in the molecular structure can enhance their effectiveness against various cancer cell lines (Ketabforoosh et al., 2014).

Fluorescence Chemosensor Development

1-(3,4-Dimethoxyphenyl)-5-hydroxydecan-3-one related compounds have been investigated for their potential as fluorescent chemosensors. These studies involve the synthesis of novel compounds and their application in the detection of metal ions, such as iron, based on fluorescence properties (Khan, 2020).

properties

CAS RN

61914-52-1

Molecular Formula

C18H28O4

Molecular Weight

308.4

IUPAC Name

1-(3,4-dimethoxyphenyl)-5-hydroxydecan-3-one

InChI

InChI=1S/C18H28O4/c1-4-5-6-7-15(19)13-16(20)10-8-14-9-11-17(21-2)18(12-14)22-3/h9,11-12,15,19H,4-8,10,13H2,1-3H3

InChI Key

CTGAPJBPSCUFRO-UHFFFAOYSA-N

SMILES

CCCCCC(CC(=O)CCC1=CC(=C(C=C1)OC)OC)O

Canonical SMILES

CCCCCC(CC(=O)CCC1=CC(=C(C=C1)OC)OC)O

melting_point

65.5-66°C

physical_description

Solid

Origin of Product

United States

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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